Cas no 333-31-3 (Acetyl-β-methylcholine Bromide)

Methacholine (acetyl- β- Methylcholine) bromide is a potent muscarinic-3 (M3) agonist Conclusion: methacholine bromide directly acts on acetylcholine receptors on smooth muscle, resulting in bronchoconstriction and airway narrowing Methacholine bromide showed high sensitivity in identifying bronchial hyperresponsiveness (BHR) Methacholine bromide can be used to measure airway hyperresponsiveness (AHR) as a diagnostic aid for evaluating individuals with asthma like symptoms and normal resting expiratory flow rate [2] sup>
Acetyl-β-methylcholine Bromide structure
333-31-3 structure
Acetyl-β-methylcholine Bromide
333-31-3
C8H18NO2Br
240.13802
MFCD00011816
82136
87572185

Acetyl-β-methylcholine Bromide Properties

Names and Identifiers

    • Acetyl-beta-methylcholine bromide
    • 1-Propanaminium,2-(acetyloxy)-N,N,N-trimethyl-,bromide
    • 2-(acetyloxy)-n,n,n-trimethyl-1-propanaminiubromide
    • Methacholine Bromide
    • Acetyl-β-methylcholine bromide
    • METHACHOLINE BROMIDE(RG)
    • (2-Hydroxypropyl)triMethylaMMoniuM bro
    • 2(Acetyloxy)-N,N,N-triMethyl-1-propanaMiniuM broMide
    • 2-HYDROXYPROPYL
    • ACETYL SS-METHYLCHOLINE BROMIDE
    • ACETYL-B-METHYLCHOLINE BROMIDE
    • metacholine
    • Methacholine
    • METHYLCHOLINE BROMIDE
    • O-Acetyl-β-methylcholine Bromide
    • Mecholyl Bromide
    • O-Acetyl-beta-methylcholine bromide
    • Trimethyl-beta-acetoxypropylammonium bromide
    • beta-Methylacetylcholine bromide
    • M0072
    • EINECS 206-372-2
    • 1-Propanaminium, 2-(acetyloxy)-N,N,N-trimethyl-, bromide (1:1)
    • 1-Propanaminium, 2-(acetyloxy)-N,N,N-trimethyl-, bromide
    • AS-57368
    • 2-acetoxy-n,n,n-trimethylpropan-1-aminium bromide
    • MethacholineBromide
    • (2-Hydroxypropyl)Trimethylammonium Bromide Acetate
    • Methacholine (bromide)
    • Q27283575
    • CHEMBL2106885
    • M73AI9718D
    • J-019146
    • AKOS015902965
    • MFCD00011816
    • UNII-M73AI9718D
    • 333-31-3
    • Methacholini bromidum
    • D91277
    • Acetyl beta-methylcholine bromide
    • HY-A0083B
    • Acetyl beta -methylcholine bromide
    • FT-0628267
    • CS-0138379
    • Methacholine bromide [NF]
    • A-methylcholine bromide
    • 2-ACETYLOXYPROPYL-TRIMETHYL-AZANIUM BROMIDE
    • 2-Acetoxypropyltrimethylammonium bromid
    • Acetyl-
    • 4350-27-0
    • 2-acetyloxypropyl(trimethyl)azanium;bromide
    • DTXSID90883364
    • SCHEMBL2349212
    • [2-(acetyloxy)propyl]trimethylazanium bromide
    • UNII:M73AI9718D
    • DTXCID701022901
    • DA-68483
    • MMVPLEUBMWUYIB-UHFFFAOYSA-M
    • +Expand
    • MFCD00011816
    • MMVPLEUBMWUYIB-UHFFFAOYSA-M
    • InChI=1S/C8H18NO2.BrH/c1-7(11-8(2)10)6-9(3,4)5;/h7H,6H2,1-5H3;1H/q+1;/p-1
    • CC(C[N+](C)(C)C)OC(=O)C.[Br-]
    • 6098010

Computed Properties

  • 239.05200
  • 0
  • 2
  • 4
  • 239.052091
  • 12
  • 138
  • 0
  • 0
  • 1
  • 0
  • 0
  • 2
  • nothing
  • nothing
  • 0
  • 26.3

Experimental Properties

  • -2.35180
  • 26.30000
  • 1.6120 (estimate)
  • almost transparency
  • °Cat760mmHg
  • 149.0 to 153.0 deg-C
  • °C
  • Not available
  • Not available
  • Hygroscopic
  • 1.3952 (rough estimate)

Acetyl-β-methylcholine Bromide Security Information

Acetyl-β-methylcholine Bromide Customs Data

  • 2923900090
  • China Customs Code:

    2923900090

    Overview:

    2923900090 Other quaternary ammonium salts and quaternary ammonium bases.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2923900090 other quaternary ammonium salts and hydroxides.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Acetyl-β-methylcholine Bromide Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00BYQ2-25g
METHACHOLINE BROMIDE
333-31-3 98%
25g
$171.00 2024-05-05
A2B Chem LLC
AF57418-25g
METHACHOLINE BROMIDE
333-31-3 99%
25g
$142.00 2024-04-20
abcr
AB137937-25g
Methacholine bromide, 99%; .
333-31-3 99%
25g
€101.70
Alichem
A450000988-500g
2-Acetoxy-N,N,N-trimethylpropan-1-aminium bromide
333-31-3 95%
500g
$966.57 2023-09-02
eNovation Chemicals LLC
D755191-25g
METHACHOLINE BROMIDE
333-31-3 99.0%
25g
$225 2022-09-07
TRC
A186630-1g
Acetyl-β-methylcholine Bromide
333-31-3
1g
$ 125.00 2022-06-08
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L06848-5g
Acetyl beta-methylcholine bromide, 98%
333-31-3 98%
5g
¥410.00 2023-02-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
A65360-5g
METHACHOLINE BROMIDE
333-31-3 99%
5g
¥338.0 2023-09-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M0072-100g
Acetyl-β-methylcholine Bromide
333-31-3 99.0%(T)
100g
¥2080.0 2022-06-10
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R032247-100g
Acetyl-β-methylcholine Bromide
333-31-3 99%
100g
¥2744 2023-09-09

Acetyl-β-methylcholine Bromide Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier Audited Supplier
(CAS:333-31-3)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:333-31-3)
TANG SI LEI
15026964105
2881489226@qq.com

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